Levocarnitine propionate

• CAS No.: 20064-19-1
• Product Name: Levocarnitine propionate
• Molecular Formula: C10H19NO4
• Molecular Weight: 217.26 g/mol
• IUPAC Name: (3R)-3-propanoyloxy-4-(trimethylazaniumyl)butanoate
• Standard InChI: InChI=1S/C10H19NO4/c1-5-10(14)15-8(6-9(12)13)7-11(2,3)4/h8H,5-7H2,1-4H3/t8-/m1/s1
• Standard InChIKey: UFAHZIUFPNSHSL-MRVPVSSYSA-N
• Isomeric SMILES: CCC(=O)O[C@H](CC(=O)[O-])C[N+](C)(C)C
• SMILES: CCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
• Canonical SMILES: CCC(=O)OC(CC(=O)[O-])C[N+](C)(C)C
• Appearance: Solid powder
• Description: O-Propanoyl-L-carnitine belongs to the class of organic compounds known as acyl carnitines. These are organic compounds containing a fatty acid with the carboxylic acid attached to carnitine through an ester bond. Thus, O-propanoyl-L-carnitine is considered to be a fatty ester lipid molecule. O-Propanoyl-L-carnitine is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. O-Propanoyl-L-carnitine has been detected in multiple biofluids, such as urine and blood. Within the cell, O-propanoyl-L-carnitine is primarily located in the membrane (predicted from logP) and cytoplasm.; O-propanoyl-L-carnitine is an optically active O-acylcarnitine compound having propanoyl as the acyl substituent and (R)-configuration at the 3-position. It has a role as a peripheral nervous system drug. It is an O-propanoylcarnitine and a saturated fatty acyl-L-carnitine.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: In water, 1X10+6 mg/L at 25 °C (est)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Levocarnitine propionate; L-Propionylcarnitine; Propionyl-L-carnitine; ST 261; ST-261; ST261
• Reference: 1: Ghonimy A, Zhang DM, Farouk MH, Wang Q. The Impact of Carnitine on Dietary Fiber and Gut Bacteria Metabolism and Their Mutual Interaction in Monogastrics. Int J Mol Sci. 2018 Mar 28;19(4). pii: E1008. doi: 10.3390/ijms19041008. Review. PubMed PMID: 29597260; PubMed Central PMCID: PMC5979481.; 2: Lindquist C, Bjørndal B, Rossmann CR, Svardal A, Hallström S, Berge RK. A fatty acid analogue targeting mitochondria exerts a plasma triacylglycerol lowering effect in rats with impaired carnitine biosynthesis. PLoS One. 2018 Mar 28;13(3):e0194978. doi: 10.1371/journal.pone.0194978. eCollection 2018. PubMed PMID: 29590220; PubMed Central PMCID: PMC5874065.; 3: Laguna JG, Cardoso MS, Lima JA, Reis RB, Carvalho AU, Saturnino HM, Teixeira SMR. Expression of hepatic genes related to energy metabolism during the transition period of Holstein and F(1) Holstein-Gir cows. J Dairy Sci. 2017 Dec;100(12):9861-9870. doi: 10.3168/jds.2016-12459. Epub 2017 Sep 28. PubMed PMID: 28964523.; 4: Pan H, Li LY, Li JM, Wang WL, Limbu SM, Degrace P, Li DL, Du ZY. Inhibited fatty acid β-oxidation impairs stress resistance ability in Nile tilapia (Oreochromis niloticus). Fish Shellfish Immunol. 2017 Sep;68:500-508. doi: 10.1016/j.fsi.2017.07.058. Epub 2017 Jul 31. PubMed PMID: 28774846.; 5: Porter C, Constantin-Teodosiu D, Constantin D, Leighton B, Poucher SM, Greenhaff PL. Muscle carnitine availability plays a central role in regulating fuel metabolism in the rodent. J Physiol. 2017 Sep 1;595(17):5765-5780. doi: 10.1113/JP274415. Epub 2017 Jul 16. PubMed PMID: 28605113; PubMed Central PMCID: PMC5577538.; 6: Szabó K, Nagy Z, Juhász V, Zolnerciks JK, Csorba A, Tímár Z, Molnár É, Pádár P, Johnson W, Beéry E, Krajcsi P. Species specificity profiling of rat and human organic cation/carnitine transporter Slc22a5/SLC22A5 (Octn2/OCTN2). Drug Metab Pharmacokinet. 2017 Jun;32(3):165-171. doi: 10.1016/j.dmpk.2016.08.005. Epub 2016 Aug 26. PubMed PMID: 28365301.; 7: Liepinsh E, Makarova E, Sevostjanovs E, Hartmane D, Cirule H, Zharkova-Malkova O, Grinberga S, Dambrova M. Carnitine and γ-Butyrobetaine Stimulate Elimination of Meldonium due to Competition for OCTN2-mediated Transport. Basic Clin Pharmacol Toxicol. 2017 May;120(5):450-456. doi: 10.1111/bcpt.12729. Epub 2017 Jan 10. PubMed PMID: 27983775.; 8: Manoli I, Sloan JL, Venditti CP. Isolated Methylmalonic Acidemia. 2005 Aug 16 [updated 2016 Dec 1]. In: Adam MP, Ardinger HH, Pagon RA, Wallace SE, Bean LJH, Stephens K, Amemiya A, editors. GeneReviews® [Internet]. Seattle (WA): University of Washington, Seattle; 1993-2018. Available from http://www.ncbi.nlm.nih.gov/books/NBK1231/ PubMed PMID: 20301409.; 9: Witters P, Debbold E, Crivelly K, Vande Kerckhove K, Corthouts K, Debbold B, Andersson H, Vannieuwenborg L, Geuens S, Baumgartner M, Kozicz T, Settles L, Morava E. Autism in patients with propionic acidemia. Mol Genet Metab. 2016 Dec;119(4):317-321. doi: 10.1016/j.ymgme.2016.10.009. Epub 2016 Oct 31. PubMed PMID: 27825584.; 10: Panchaud A, Csajka C. Outbreak in meldonium positive laboratory tests: are we missing something? Br J Sports Med. 2016 Nov;50(22):1422-1423. doi: 10.1136/bjsports-2016-096253. Epub 2016 May 10. PubMed PMID: 27166287.; 11: Jargin SV. Meldonium (Mildronate): Primum nоn nocere. Pharmacol Res. 2016 Dec;114:294. doi: 10.1016/j.phrs.2016.10.004. Epub 2016 Oct 8. PubMed PMID: 27725310.; 12: Shchelochkov OA, Carrillo N, Venditti C. Propionic Acidemia. 2012 May 17 [updated 2016 Oct 6]. In: Adam MP, Ardinger HH, Pagon RA, Wallace SE, Bean LJH, Stephens K, Amemiya A, editors. GeneReviews® [Internet]. Seattle (WA): University of Washington, Seattle; 1993-2018. Available from http://www.ncbi.nlm.nih.gov/books/NBK92946/ PubMed PMID: 22593918.; 13: Waters PJ, Thuriot F, Clarke JT, Gravel S, Watkins D, Rosenblatt DS, Lévesque S. Methylmalonyl-coA epimerase deficiency: A new case, with an acute metabolic presentation and an intronic splicing mutation in the MCEE gene. Mol Genet Metab Rep. 2016 Sep 24;9:19-24. eCollection 2016 Dec. PubMed PMID: 27699154; PubMed Central PMCID: PMC5037260.; 14: Bouitbir J, Haegler P, Singh F, Joerin L, Felser A, Duthaler U, Krähenbühl S. Impaired Exercise Performance and Skeletal Muscle Mitochondrial Function in Rats with Secondary Carnitine Deficiency. Front Physiol. 2016 Aug 10;7:345. doi: 10.3389/fphys.2016.00345. eCollection 2016. PubMed PMID: 27559315; PubMed Central PMCID: PMC4978712.; 15: Schobersberger W, Dünnwald T, Gmeiner G, Blank C. Story behind meldonium-from pharmacology to performance enhancement: a narrative review. Br J Sports Med. 2017 Jan;51(1):22-25. doi: 10.1136/bjsports-2016-096357. Epub 2016 Jul 27. Review. PubMed PMID: 27465696.; 16: Wambacq W, Rybachuk G, Jeusette I, Rochus K, Wuyts B, Fievez V, Nguyen P, Hesta M. Fermentable soluble fibres spare amino acids in healthy dogs fed a low-protein diet. BMC Vet Res. 2016 Jun 28;12(1):130. doi: 10.1186/s12917-016-0752-2. PubMed PMID: 27353524; PubMed Central PMCID: PMC4924337.; 17: Arduini A, Zammit VA. A tennis lesson: sharp practice in the science behind the Sharapova case. Postgrad Med J. 2016 Aug;92(1090):429-30. doi: 10.1136/postgradmedj-2016-134124. Epub 2016 Jun 1. PubMed PMID: 27252310; PubMed Central PMCID: PMC4975811.; 18: Higashimura Y, Naito Y, Takagi T, Uchiyama K, Mizushima K, Yoshikawa T. Propionate Promotes Fatty Acid Oxidation through the Up-Regulation of Peroxisome Proliferator-Activated Receptor α in Intestinal Epithelial Cells. J Nutr Sci Vitaminol (Tokyo). 2015;61(6):511-5. doi: 10.3177/jnsv.61.511. PubMed PMID: 26875495.; 19: Dambrova M, Makrecka-Kuka M, Vilskersts R, Makarova E, Kuka J, Liepinsh E. Pharmacological effects of meldonium: Biochemical mechanisms and biomarkers of cardiometabolic activity. Pharmacol Res. 2016 Nov;113(Pt B):771-780. doi: 10.1016/j.phrs.2016.01.019. Epub 2016 Feb 2. Review. PubMed PMID: 26850121.; 20: Berge RK, Bjørndal B, Strand E, Bohov P, Lindquist C, Nordrehaug JE, Svardal A, Skorve J, Nygård O. Tetradecylthiopropionic acid induces hepatic mitochondrial dysfunction and steatosis, accompanied by increased plasma homocysteine in mice. Lipids Health Dis. 2016 Feb 5;15:24. doi: 10.1186/s12944-016-0192-9. PubMed PMID: 26846427; PubMed Central PMCID: PMC4743328.
• PubChem Compound: 188824
• Last Modified: Nov 11 2021